N-benzyl-2-[4-(5-cyano-8-ethyl-3,3-dimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]acetamide

• Molecular Formula: C26H33N5O2
• Molecular Weight: 447.6 g/mol
• IUPAC Name: N-benzyl-2-[4-(5-cyano-8-ethyl-3,3-dimethyl-1,4-dihydropyrano[3,4-c]pyridin-6-yl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C26H33N5O2/c1-4-23-22-18-33-26(2,3)14-20(22)21(15-27)25(29-23)31-12-10-30(11-13-31)17-24(32)28-16-19-8-6-5-7-9-19/h5-9H,4,10-14,16-18H2,1-3H3,(H,28,32)
• InChI Key: YKPJDKQKVXWSFB-UHFFFAOYSA-N
• SMILES: CCC1=C2COC(CC2=C(C(=N1)N3CCN(CC3)CC(=O)NCC4=CC=CC=C4)C#N)(C)C
• Canonical SMILES: CCC1=NC(=C(C2=C1COC(C2)(C)C)C#N)N3CCN(CC3)CC(=O)NCC4=CC=CC=C4

Description

N-benzyl-2-[4-(5-cyano-8-ethyl-3,3-dimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of N-benzyl-2-[4-(5-cyano-8-ethyl-3,3-dimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]acetamide is not fully understood. However, it is thought to act as a modulator of neurotransmitter release, particularly of dopamine and serotonin. This compound has also been found to regulate ion channels, including voltage-gated calcium channels and potassium channels.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. These include the modulation of neurotransmitter release, the regulation of ion channels, and the inhibition of cell proliferation. This compound has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-[4-(5-cyano-8-ethyl-3,3-dimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]acetamide in lab experiments is its ability to modulate neurotransmitter release and regulate ion channels. This makes it a useful tool for studying the central nervous system and the role of neurotransmitters in various physiological processes. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research on N-benzyl-2-[4-(5-cyano-8-ethyl-3,3-dimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]acetamide. One area of interest is the development of new drugs based on this compound, particularly for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Another potential direction for research is the study of the anti-inflammatory and antioxidant properties of this compound, which could have applications in the treatment of various diseases. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-benzyl-2-[4-(5-cyano-8-ethyl-3,3-dimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]acetamide involves the reaction of benzylamine with 4-(5-cyano-8-ethyl-3,3-dimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinecarboxylic acid, followed by the addition of acetic anhydride. The resulting compound has been characterized by various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-benzyl-2-[4-(5-cyano-8-ethyl-3,3-dimethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridin-6-yl)-1-piperazinyl]acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to have a range of effects on the central nervous system, including the modulation of neurotransmitter release and the regulation of ion channels.